Cas no 2580219-29-8 (2,6-Dicyanobenzene-1-sulfonamide)

• Product Name: 2,6-Dicyanobenzene-1-sulfonamide
• CAS No: 2580219-29-8
• MF: C₈H₅N₃O₂S
• MW: 207.209199666977
• CID: 5660461
• PubChem ID: 19612241
• Update Time: 2025-10-28

2,6-Dicyanobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27734103
• 2580219-29-8
• 2,6-dicyanobenzene-1-sulfonamide
• SCHEMBL7768529
• 2,6-Dicyanobenzene-1-sulfonamide

• Inchi： 1S/C8H5N3O2S/c9-4-6-2-1-3-7(5-10)8(6)14(11,12)13/h1-3H,(H2,11,12,13)
• InChI Key： XUPWVCFCTASPKC-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=CC=CC=1C#N)(N)(=O)=O

Computed Properties

• Exact Mass: 207.01024758g/mol
• Monoisotopic Mass: 207.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,6-Dicyanobenzene-1-sulfonamide

Introduction to 2,6-Dicyanobenzene-1-sulfonamide (CAS No. 2580219-29-8)

2,6-Dicyanobenzene-1-sulfonamide, with the CAS number 2580219-29-8, is a versatile compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring structure substituted with two cyano groups and a sulfonamide group, which endow it with a range of interesting reactivity and biological activities.

The molecular formula of 2,6-Dicyanobenzene-1-sulfonamide is C₉H₅N₃O₂S, and its molecular weight is approximately 207.19 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as 2,6-dicyanobenzenesulfonyl chloride and ammonia. The synthesis process involves the nucleophilic substitution of the chloride ion by ammonia to form the sulfonamide group.

2,6-Dicyanobenzene-1-sulfonamide has been the subject of numerous studies due to its potential as a building block in the synthesis of more complex molecules. Its unique combination of functional groups makes it an attractive candidate for the development of new pharmaceuticals and materials. For instance, the cyano groups can participate in various chemical reactions, such as nucleophilic addition and reduction, while the sulfonamide group can form hydrogen bonds and participate in π-π stacking interactions.

In the field of pharmaceutical research, 2,6-Dicyanobenzene-1-sulfonamide has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For example, researchers have investigated its ability to inhibit kinases, which are key enzymes in signal transduction pathways and are often overactive in various cancers. The compound's ability to form stable complexes with these enzymes makes it a valuable tool for understanding enzyme structure and function.

Beyond its pharmaceutical applications, 2,6-Dicyanobenzene-1-sulfonamide has also found use in materials science. Its aromatic structure and functional groups make it suitable for the synthesis of polymers and other advanced materials. For instance, it can be incorporated into polymer chains to enhance their mechanical properties or to introduce specific functionalities such as conductivity or biocompatibility. Additionally, the compound's ability to form supramolecular assemblies through non-covalent interactions has led to its use in the development of self-assembling materials for applications in nanotechnology.

The environmental impact of 2,6-Dicyanobenzene-1-sulfonamide is another area of active research. While the compound itself is not classified as hazardous under current regulations, its behavior in environmental systems must be carefully monitored. Studies have shown that it can be biodegraded under certain conditions, but further research is needed to fully understand its fate and effects in different environmental compartments.

In conclusion, 2,6-Dicyanobenzene-1-sulfonamide (CAS No. 2580219-29-8) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and reactivity make it an important molecule for both fundamental research and practical applications in fields such as pharmaceuticals and materials science. Ongoing research continues to uncover new properties and uses for this compound, highlighting its significance in modern chemistry.